6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide
Overview
Description
6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide, also known as BRM-2IT, is a chemical compound that has gained attention in the scientific community due to its potential use in medical research.
Scientific Research Applications
6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide has shown potential in medical research, particularly in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory properties and may be useful in treating inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide works by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase I and II, as well as protein kinase C.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit angiogenesis, the formation of new blood vessels, which is necessary for tumor growth. Additionally, it has been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide in lab experiments is its specificity for certain enzymes and pathways involved in cancer growth and proliferation. This specificity allows for targeted treatment and may reduce side effects compared to other cancer treatments. However, one limitation is that the synthesis process for this compound is complex and may be difficult to reproduce in large quantities.
Future Directions
There are several future directions for research involving 6-bromo-2-imino-N-(2-thienylmethyl)-2H-chromene-3-carboxamide. One area of interest is in developing more efficient and cost-effective synthesis methods. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for this compound in cancer treatment. Finally, research is needed to explore the potential use of this compound in treating other diseases, such as inflammatory diseases and neurodegenerative disorders.
In conclusion, this compound is a promising compound with potential applications in medical research. Its specificity for certain enzymes and pathways involved in cancer growth and proliferation make it a valuable tool for targeted treatment. Further research is needed to fully explore its potential in cancer treatment and other areas of medicine.
properties
IUPAC Name |
6-bromo-2-imino-N-(thiophen-2-ylmethyl)chromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O2S/c16-10-3-4-13-9(6-10)7-12(14(17)20-13)15(19)18-8-11-2-1-5-21-11/h1-7,17H,8H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHSCWCGOFFHPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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